2-(1-{[2-(2-methyl-1H-indol-3-yl)ethyl]amino}butylidene)cyclohexane-1,3-dione

• IUPAC Name: 3-hydroxy-2-[N-[2-(2-methyl-1H-indol-3-yl)ethyl]-C-propylcarbonimidoyl]cyclohex-2-en-1-one
• InChI: InChI=1S/C21H26N2O2/c1-3-7-18(21-19(24)10-6-11-20(21)25)22-13-12-15-14(2)23-17-9-5-4-8-16(15)17/h4-5,8-9,23-24H,3,6-7,10-13H2,1-2H3
• InChI Key: OCBKEGFRSJIORH-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=NCCC1=C(NC2=CC=CC=C21)C)C3=C(CCCC3=O)O
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol

Description

2-(1-{[2-(2-methyl-1H-indol-3-yl)ethyl]amino}butylidene)cyclohexane-1,3-dione is a synthetic compound that belongs to the class of indole-based chalcones. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 2-(1-{[2-(2-methyl-1H-indol-3-yl)ethyl]amino}butylidene)cyclohexane-1,3-dione is not fully understood. However, it is believed that the compound exerts its pharmacological effects by modulating various signaling pathways, including the NF-κB and MAPK pathways. The compound has also been shown to inhibit the activity of various enzymes, such as COX-2 and iNOS, which are involved in inflammation and cancer.
Biochemical and Physiological Effects:
2-(1-{[2-(2-methyl-1H-indol-3-yl)ethyl]amino}butylidene)cyclohexane-1,3-dione has been shown to exhibit various biochemical and physiological effects, such as:
1. Anti-inflammatory: The compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6.
2. Antioxidant: The compound has been shown to scavenge free radicals and protect cells from oxidative stress.
3. Anti-cancer: The compound has been shown to induce apoptosis and inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

2-(1-{[2-(2-methyl-1H-indol-3-yl)ethyl]amino}butylidene)cyclohexane-1,3-dione has several advantages and limitations for lab experiments. Some of the advantages include:
1. The compound is relatively easy to synthesize and purify.
2. The compound exhibits a broad range of pharmacological activities, making it suitable for various research applications.
3. The compound has shown low toxicity in in vitro and in vivo studies.
Some of the limitations of using this compound in lab experiments include:
1. The compound has limited solubility in water, which may affect its bioavailability.
2. The compound may exhibit different pharmacological activities depending on the cell type or tissue being studied.
3. The compound may require further optimization to improve its potency and selectivity.

Future Directions

There are several future directions for the research on 2-(1-{[2-(2-methyl-1H-indol-3-yl)ethyl]amino}butylidene)cyclohexane-1,3-dione. Some of the possible directions include:
1. Optimization of the synthesis method to improve the yield and purity of the compound.
2. Investigation of the compound's pharmacokinetic and pharmacodynamic properties in animal models.
3. Development of new formulations of the compound to improve its solubility and bioavailability.
4. Evaluation of the compound's potential as a lead compound for the development of new drugs for the treatment of various diseases.
5. Investigation of the compound's mechanisms of action and its interaction with various signaling pathways.
Conclusion:
In conclusion, 2-(1-{[2-(2-methyl-1H-indol-3-yl)ethyl]amino}butylidene)cyclohexane-1,3-dione is a synthetic compound that has shown promising results in various fields of research, including medicinal chemistry, pharmacology, and biochemistry. The compound exhibits a broad range of pharmacological activities, including anti-inflammatory, antioxidant, and anti-cancer effects. However, further research is needed to fully understand the compound's mechanisms of action and its potential as a lead compound for the development of new drugs.

Synthesis Methods

The synthesis of 2-(1-{[2-(2-methyl-1H-indol-3-yl)ethyl]amino}butylidene)cyclohexane-1,3-dione involves the condensation reaction between 2-acetyl-1,3-cyclohexanedione and 2-(2-methyl-1H-indol-3-yl)ethylamine in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in an appropriate solvent, such as ethanol or methanol. The resulting product is purified by recrystallization or column chromatography.

Scientific Research Applications

2-(1-{[2-(2-methyl-1H-indol-3-yl)ethyl]amino}butylidene)cyclohexane-1,3-dione has been extensively studied for its potential applications in various fields of research. Some of the significant research areas include:
1. Medicinal Chemistry: The compound has shown promising results in the development of new drugs for the treatment of various diseases, including cancer, inflammation, and microbial infections.
2. Pharmacology: The compound has been studied for its pharmacological properties, such as anti-inflammatory, analgesic, and antipyretic effects.
3. Biochemistry: The compound has been investigated for its biochemical properties, such as antioxidant, enzyme inhibitory, and DNA binding activities.